Cas no 119778-44-8 (4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid)

4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid structure

119778-44-8 structure

Product Name:4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid

CAS No:119778-44-8

MF:C₇H₉NO₂S

MW:171.216860532761

MDL:MFCD12027007

CID:1027656

PubChem ID:14648765

Update Time:2025-04-20

4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-2-methylthiazole-5-carboxylic acid
- 4-ETHYL-2-METHYL-1,3-THIAZOLE-5-CARBOXYLIC ACID
- 2-methyl-4-ethyl-5-thiazolecarboxylic acid
- 2-methyl-4-ethyl-thiazole-5-carboxylic acid
- 4-ethyl-2-methyl-1,3-thiazole-5-carboxylic acid(SALTDATA: FREE)
- 5-Thiazolecarboxylic acid,4-ethyl-2-methyl
- 4-ethyl-2-methyl-5-thiazolecarboxylic acid
- 5-Thiazolecarboxylic acid, 4-ethyl-2-methyl-
- 2-methyl-4-ethylthiazole-5carboxylic acid
- STK503551
- 2-methyl-4ethylthiazole-5carboxylic acid
- VANMGYYUWZXKPW-UHFFFAOYSA-N
- EN300-186682
- MFCD12027007
- DTXSID90562602
- 4-Ethyl-2-methylthiazole-5-carboxylicacid
- SCHEMBL9368491
- 119778-44-8
- FS-3215
- DS-1241
- A892427
- AKOS005171513
- CS-0134691
- XH1186
- ALBB-005687
- 4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid
- MDL： MFCD12027007
- Inchi： 1S/C7H9NO2S/c1-3-5-6(7(9)10)11-4(2)8-5/h3H2,1-2H3,(H,9,10)
- InChI Key： VANMGYYUWZXKPW-UHFFFAOYSA-N
- SMILES： S1C(C)=NC(=C1C(=O)O)CC

Computed Properties

Exact Mass: 171.03500
Monoisotopic Mass: 171.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 78.4Å²

Experimental Properties

Density: 1.28
Boiling Point: 299.6°C at 760 mmHg
Flash Point: 135°C
Refractive Index: 1.572
PSA: 78.43000
LogP: 1.71210

4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid Customs Data

HS CODE：2934100090
Customs Data：

China Customs Code:
2934100090

Overview:

2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR904449-250mg	4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic acid	119778-44-8	95%	250mg	£185.00	2025-02-20
Apollo Scientific	OR904449-1g	4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic acid	119778-44-8	95%	1g	£370.00	2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GP428-50mg	4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid	119778-44-8	95%	50mg	267.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GP428-200mg	4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid	119778-44-8	95%	200mg	609.0CNY	2021-07-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E59840-1g	4-Ethyl-2-methylthiazole-5-carboxylic acid	119778-44-8	97%	1g	¥1802.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E59840-250mg	4-Ethyl-2-methylthiazole-5-carboxylic acid	119778-44-8	97%	250mg	¥722.0	2023-09-07
TRC	B434528-50mg	4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid	119778-44-8		50mg	$ 50.00	2022-06-07
TRC	B434528-100mg	4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid	119778-44-8		100mg	$ 95.00	2022-06-07
TRC	B434528-500mg	4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid	119778-44-8		500mg	$ 320.00	2022-06-07
Fluorochem	079242-250mg	4-Ethyl-2-methylthiazole-5-carboxylic acid	119778-44-8	95%	250mg	￡63.00	2022-03-01

4-Ethyl-2-methyl-1,3-thiazole-5-carboxylic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:119778-44-8)聚醋酸乙烯乳胶(PVAC)

Order Number:LE25832354

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:49

Price ($):discuss personally

Email:18501500038@163.com

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